Cas no 497262-03-0 (2-Butenoic acid, 3-(acetylamino)-, (2E)-)

• Product name: 2-Butenoic acid, 3-(acetylamino)-, (2E)-
• CAS No: 497262-03-0
• MF: C₆H₉NO₃
• MW: 143.14056
• CID: 1531572
• PubChem ID: 5870940

2-Butenoic acid, 3-(acetylamino)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-(acetylamino)-, (2E)-
• (E)-3-acetamidobut-2-enoicacid
• AKOS006375320
• 3-acetamidobut-2-enoic Acid
• 497262-03-0
• (E)-3-acetamidobut-2-enoic acid
• (2E)-3-(Acetylamino)-2-butenoic acid
• 610279-85-1
• SCHEMBL3506421
• DTXSID501290859
• SCHEMBL3506422

• Inchi： InChI=1S/C6H9NO3/c1-4(3-6(9)10)7-5(2)8/h3H,1-2H3,(H,7,8)(H,9,10)/b4-3+
• InChI Key： PLLYFWYZRUTJTK-ONEGZZNKSA-N
• SMILES： CC(=CC(=O)O)NC(=O)C

Computed Properties

• Exact Mass: 143.05827
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4